![molecular formula C16H15ClN2O2S B2757971 1-(3-chlorobenzyl)-2-(ethylsulfonyl)-1H-benzo[d]imidazole CAS No. 886903-01-1](/img/structure/B2757971.png)
1-(3-chlorobenzyl)-2-(ethylsulfonyl)-1H-benzo[d]imidazole
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Overview
Description
Imidazole is a five-membered heterocycle that is found in many naturally occurring compounds . It exhibits both acidic and basic properties . These heterocycles are key components to functional molecules that are used in a variety of everyday applications .
Synthesis Analysis
The Debus–Radziszewski imidazole synthesis was adapted to directly yield long-chain imidazolium ionic liquids . Imidazolium acetate ionic liquids with side-chains up to sixteen carbon atoms were synthesized in excellent yields via an on-water, one-pot reaction .
Molecular Structure Analysis
Imidazole-based molecular frameworks can successfully transform triplet excitons present in high triplet levels into singlet states . Imidazole based π–π stacked dimers form strong and efficient conductance pathways in single-molecule junctions .
Chemical Reactions Analysis
The review highlights the recent advances (2018-present) in the regiocontrolled synthesis of substituted imidazoles . An emphasis has been placed on the bonds constructed during the formation of the imidazole .
Physical And Chemical Properties Analysis
Materials that have higher fluorescence emission in the solid state than molecules in solution have recently been paid more attention by the scientific community due to their potential applications in various fields .
Scientific Research Applications
Synthesis of Imidazoles
Imidazoles, including the compound , are key components to functional molecules that are used in a variety of everyday applications . The synthesis of substituted imidazoles has seen recent advances, with an emphasis on the bonds constructed during the formation of the imidazole .
Electroluminescent Applications
Imidazole derivatives, such as the compound , have been explored for their electroluminescent applications . This could potentially be used in the development of new display technologies .
Ionic Liquids
Imidazole derivatives can be used in the synthesis of ionic liquids . These ionic liquids have a variety of applications, including as solvents and in electrochemistry .
Mechanism of Action
Future Directions
properties
IUPAC Name |
1-[(3-chlorophenyl)methyl]-2-ethylsulfonylbenzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClN2O2S/c1-2-22(20,21)16-18-14-8-3-4-9-15(14)19(16)11-12-6-5-7-13(17)10-12/h3-10H,2,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UITTUYUTXNEYEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=NC2=CC=CC=C2N1CC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-chlorobenzyl)-2-(ethylsulfonyl)-1H-benzo[d]imidazole |
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